Cas no 2680817-07-4 (benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate)

• Product Name: benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate
• CAS No: 2680817-07-4
• MF: C₁₅H₁₂BrNO₄
• MW: 350.164083480835
• CID: 5623981
• PubChem ID: 165929924
• Update Time: 2025-07-21

benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298448
• 2680817-07-4
• benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate

• Inchi： 1S/C15H12BrNO4/c16-11-6-12(14-13(7-11)20-9-21-14)17-15(18)19-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,18)
• InChI Key： LCOSFCQBMFIUPH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=C(C=1)NC(=O)OCC1C=CC=CC=1)OCO2

Computed Properties

• Exact Mass: 348.99497g/mol
• Monoisotopic Mass: 348.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.8Ų

Additional information on benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate

Introduction to benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate (CAS No. 2680817-07-4)

Benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate, with the CAS number 2680817-07-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a benzyl group, a brominated indanone derivative, and a carbamate functional group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable compound for various research and development activities.

The synthesis of benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. For instance, the use of transition metal catalysts and microwave-assisted synthesis has significantly improved the overall process efficiency and reduced the environmental impact.

In terms of its chemical properties, benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it highly suitable for use in various chemical reactions and biological assays. Additionally, the presence of the bromine atom in the indanone ring provides a versatile handle for further functionalization through substitution reactions, opening up numerous possibilities for derivative synthesis.

The biological activity of benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. For example, studies have demonstrated its ability to inhibit the activity of certain kinases involved in cancer cell proliferation. This property has led to its evaluation as a potential therapeutic agent for treating various types of cancer.

Beyond its potential as an anticancer agent, benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate has also shown promise in other therapeutic areas. Recent research has explored its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function.

The safety profile of benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate is another critical aspect that has been investigated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, benzyl N-(6-bromo-1,3-dioxaindan-4-yl)carbamate (CAS No. 2680817-07-4) is a multifaceted compound with significant potential in both chemical and biological research. Its unique structural features and diverse biological activities make it an exciting area of focus for researchers aiming to develop new therapeutic agents and advance our understanding of complex biological processes. As ongoing research continues to uncover new applications and insights, this compound is likely to play an increasingly important role in the pharmaceutical and chemical industries.